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Compound of Interest

Ethyl 4-(4-butylphenyl)-4-
Compound Name:
oxobutanoate

Cat. No.: B055438

An In-depth Technical Guide to the Solubility and Stability of Ethyl 4-(4-butylphenyl)-4-
oxobutanoate

For the Attention of Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive technical framework for evaluating the
solubility and stability of Ethyl 4-(4-butylphenyl)-4-oxobutanoate. As of the date of this
publication, specific experimental data for this compound is not extensively available in the
public domain. Therefore, this guide furnishes detailed experimental protocols and data
presentation templates to enable researchers to generate and systematically record the
necessary data.

Introduction

Ethyl 4-(4-butylphenyl)-4-oxobutanoate is a ketoester derivative that may be of interest in
various research and development endeavors, including medicinal chemistry and material
science. A thorough understanding of its physicochemical properties, particularly solubility and
stability, is a critical prerequisite for its application. This guide outlines the standardized
methodologies for determining these key parameters.

Physicochemical Properties
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A summary of the known and predicted properties of Ethyl 4-(4-butylphenyl)-4-oxobutanoate
is presented below.

Property Value Source
Molecular Formula C16H2203

Molecular Weight 262.34 g/mol

Appearance Solid (predicted)

CAS Number 115199-55-8

Solubility Assessment

The solubility of a compound is a critical determinant of its utility, impacting everything from
reaction kinetics to bioavailability. Solubility can be assessed under two main paradigms:
kinetic and thermodynamic.

Kinetic Solubility

Kinetic solubility measures the concentration of a compound at the moment of precipitation
from a stock solution (typically in DMSO) upon addition to an aqueous medium. It is a high-
throughput method often used in early-stage discovery.[1][2][3]

This method relies on detecting the turbidity that arises from compound precipitation.

o Preparation of Stock Solution: Prepare a 10 mM stock solution of Ethyl 4-(4-butylphenyl)-4-
oxobutanoate in 100% dimethyl sulfoxide (DMSO).

o Serial Dilution: In a 96-well plate, perform serial dilutions of the stock solution with DMSO to
create a range of concentrations.

» Addition of Aqueous Buffer: Add a suitable aqueous buffer (e.g., phosphate-buffered saline,
pH 7.4) to each well.

 Incubation and Measurement: Incubate the plate at a controlled temperature (e.g., 25°C or
37°C) for a defined period (e.g., 2 hours).[3]
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o Turbidity Reading: Measure the turbidity of each well using a nephelometer or a plate reader
capable of detecting light scattering.

o Data Analysis: The kinetic solubility is the concentration at which a significant increase in
turbidity is observed.

Thermodynamic Solubility

Thermodynamic solubility is the concentration of a compound in a saturated solution at
equilibrium. It is a more accurate representation of a compound's intrinsic solubility.[1][2]

The shake-flask method is the gold standard for determining thermodynamic solubility.[2]

» Addition of Excess Compound: Add an excess amount of solid Ethyl 4-(4-butylphenyl)-4-
oxobutanoate to a series of vials containing different solvents of interest (e.g., water, PBS,
ethanol, etc.).

o Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C) for a
sufficient time to reach equilibrium (typically 24-48 hours).

o Phase Separation: Allow the vials to stand, or centrifuge them, to separate the undissolved
solid from the solution.

o Sampling and Dilution: Carefully remove an aliquot of the supernatant and dilute it with a
suitable solvent.

o Quantification: Analyze the concentration of the diluted sample using a validated analytical
method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

o Calculation: Calculate the original concentration in the saturated solution to determine the
thermodynamic solubility.

Data Presentation: Solubility

The results of the solubility studies should be recorded in a structured format.

Table 1: Kinetic Solubility of Ethyl 4-(4-butylphenyl)-4-oxobutanoate
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Kinetic Solubility

Aqueous Medium Temperature (°C) Method (M)
M

PBS (pH 7.4) 25 Turbidimetry

Simulated Gastric

) 37 Turbidimetry
Fluid

| Simulated Intestinal Fluid | 37 | Turbidimetry | |

Table 2: Thermodynamic Solubility of Ethyl 4-(4-butylphenyl)-4-oxobutanoate

Thermodynamic

Solvent Temperature (°C) Method Solubility (mgimL)
Water 25 Shake-Flask

Ethanol 25 Shake-Flask

Propylene Glycol 25 Shake-Flask

| PBS (pH 7.4) | 25 | Shake-Flask | |

Stability Assessment

Stability testing is crucial to determine how the quality of a substance varies with time under the
influence of environmental factors such as temperature, humidity, and light.[4][5][6] The
International Council for Harmonisation (ICH) guidelines provide a framework for these studies.

[417]

Forced Degradation (Stress Testing)

Stress testing helps to identify potential degradation products and establish the intrinsic stability

of the molecule.[8]

o Sample Preparation: Prepare solutions of Ethyl 4-(4-butylphenyl)-4-oxobutanoate in
appropriate solvents.
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o Stress Conditions: Expose the samples to a variety of stress conditions:

Acidic: 0.1 N HCI at 60°C for 24 hours.

o

o Basic: 0.1 N NaOH at 60°C for 24 hours.
o Oxidative: 3% H202 at room temperature for 24 hours.
o Thermal: 80°C for 48 hours (solid and solution).

o Photolytic: Expose to light with an overall illumination of not less than 1.2 million lux hours
and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter (as
per ICH Q1B).

e Analysis: At specified time points, analyze the samples using a stability-indicating HPLC
method to quantify the parent compound and detect any degradation products.

Long-Term and Accelerated Stability Studies

These studies are designed to predict the shelf-life of a substance under defined storage
conditions.[4][6][9]

o Batch Selection: Use at least three primary batches of the substance for formal stability
studies.[4]

o Container Closure System: Store the substance in a container closure system that is the
same as or simulates the packaging proposed for storage and distribution.

o Storage Conditions:
o Long-Term: 25°C + 2°C / 60% RH + 5% RH for a minimum of 12 months.

o Intermediate: 30°C £ 2°C / 65% RH = 5% RH for a minimum of 6 months (if significant
change occurs in accelerated conditions).

o Accelerated: 40°C + 2°C / 75% RH + 5% RH for a minimum of 6 months.

o Testing Frequency:
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o Long-Term: 0, 3, 6, 9, 12, 18, 24, 36 months.

o Accelerated: 0, 3, 6 months.[4]

e Analytical Tests: At each time point, perform a suite of tests to assess the quality of the
substance, which should include:

o Appearance
o Assay (potency)

o Degradation products/impurities

Data Presentation: Stability

The results from stability studies should be meticulously documented.

Table 3: Forced Degradation of Ethyl 4-(4-butylphenyl)-4-oxobutanoate

Major
Stress . Assay of Number of
. Duration Degradant (%
Condition Parent (%) Degradants Area)
rea

0.1 NHCI,60°C 24 h

0.1 N NaOH,

24 h
60°C
3% H202, RT 24 h
80°C (Solid) 48 h

| Photolytic | ICH Q1B | | | |

Table 4: Long-Term Stability of Ethyl 4-(4-butylphenyl)-4-oxobutanoate (25°C/60%RH)
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Time Point

Appearance Assay (%) Total Impurities (%)
(Months)

0

3

| 12111

Table 5: Accelerated Stability of Ethyl 4-(4-butylphenyl)-4-oxobutanoate (40°C/75%RH)

Time Point

Appearance Assay (%) Total Impurities (%)
(Months)

0

3

161111

Visualized Workflows

The following diagrams illustrate the experimental workflows for determining solubility and
stability.
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Caption: Experimental Workflows for Solubility Assessment.
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Caption: Experimental Workflows for Stability Assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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